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Compound of Interest

Compound Name: Manganese oleate

Cat. No.: B1609676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Manganese oleate, a metal-organic compound, has emerged as a critical precursor in the field

of nanoscience, particularly for the synthesis of high-quality manganese-based nanoparticles.

Its unique properties and versatile reactivity make it an invaluable tool in various research and

development sectors, including catalysis, biomedical imaging, and drug delivery. This technical

guide provides a comprehensive overview of the chemical structure, properties, synthesis, and

characterization of manganese oleate, with a focus on its applications relevant to drug

development.

Chemical Structure and Core Properties
Manganese oleate is the manganese(II) salt of oleic acid. The oleate ligands, long-chain fatty

acids, not only serve as the manganese source but also act as capping agents during the

formation of nanoparticles, controlling their size and shape.[1] The coordination of the oleate to

the manganese center is thermodynamically stable, which helps in preventing the oxidation of

the Mn(II) ion.[1]

The chemical formula for manganese oleate is C36H66MnO4, and it has a molecular weight

of approximately 617.84 g/mol .[2][3][4][5][6] It is typically a brown, granular mass that is

soluble in oleic acid and ether but insoluble in water.[7][8]
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Property Value Reference

CAS Number 23250-73-9 [1][2][3][5][6]

Molecular Formula C36H66MnO4 [2][4][5][6]

Molecular Weight 617.84 g/mol [2][3][5][6]

Appearance Brown, granular mass [7][8]

Boiling Point 360°C at 760 mmHg [2][3]

Solubility

Insoluble in water; Soluble in

ether and oleic acid; Slightly

soluble in alcohol

[7][8]

InChI Key
XYXLRVFDLJOZJC-

CVBJKYQLSA-L
[1][2]

Synthesis of Manganese Oleate
There are two primary methods for the synthesis of manganese oleate: ion exchange and

direct synthesis. The choice of method can influence the purity and properties of the resulting

compound and, consequently, the nanoparticles derived from it.

Experimental Protocol 1: Synthesis via Ion Exchange
This method involves the reaction of a manganese salt with an alkali metal oleate, such as

sodium oleate. It is a widely used technique for preparing high-purity metal oleates and is

suitable for large-scale production.[1]

Materials:

Manganese chloride (MnCl2)

Sodium oleate

Ethanol

Water
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Hexane

Procedure:

Prepare a solution of sodium oleate in a mixture of ethanol and water.

Prepare an aqueous solution of manganese chloride.

Add the manganese chloride solution dropwise to the sodium oleate solution while stirring

vigorously. A precipitate of manganese oleate will form.

Continue stirring the mixture at an elevated temperature (e.g., 70°C) for a few hours to

ensure the completion of the reaction.[9]

Cool the mixture to room temperature and collect the precipitate by filtration.

Wash the precipitate with a water/ethanol mixture and then with water to remove any

unreacted starting materials and byproducts.

Dry the resulting manganese oleate powder under vacuum.

Experimental Protocol 2: Direct Synthesis
Direct synthesis involves the reaction of a manganese salt, such as manganese(II) acetate,

directly with oleic acid at elevated temperatures.[1]

Materials:

Manganese(II) acetate tetrahydrate

Oleic acid

1-octadecene (solvent)

Procedure:

Combine manganese(II) acetate tetrahydrate and oleic acid in a round-bottom flask.
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Heat the mixture to 180°C under an inert atmosphere (e.g., nitrogen) and maintain this

temperature for approximately 2 hours to form the manganese-oleate complex.[10]

For the synthesis of MnO nanoparticles, add 1-octadecene to the flask and heat the mixture

to a higher temperature (e.g., 310-320°C).[10][11] The manganese oleate will decompose

to form MnO nanoparticles.

The resulting nanoparticles can be precipitated by adding a non-solvent like ethanol or

acetone and collected by centrifugation.

Characterization of Manganese Oleate and Derived
Nanoparticles
Several analytical techniques are employed to characterize manganese oleate and the

nanoparticles synthesized from it.

Fourier-Transform Infrared (FTIR) Spectroscopy: Confirms the coordination of the oleate

ligands to the manganese center by identifying the characteristic vibrational modes of the

carboxylate group.[1][10]

Thermogravimetric Analysis (TGA): Evaluates the thermal stability of the manganese oleate
complex and determines the temperature at which it decomposes to form manganese oxide.

It can also be used to quantify the organic content.[1][9][12]

Transmission Electron Microscopy (TEM): Visualizes the size, shape, and morphology of the

nanoparticles produced from the thermal decomposition of manganese oleate.[1][13]

X-ray Diffraction (XRD): Determines the crystal structure and phase purity of the resulting

manganese oxide nanoparticles.[10]

Applications in Drug Development
While manganese oleate itself is primarily a precursor, the manganese oxide nanoparticles

synthesized from it have significant potential in drug development, particularly in diagnostics

and drug delivery.
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Magnetic Resonance Imaging (MRI): Manganese oxide nanoparticles, especially Mn3O4

and MnO, are effective T1 contrast agents for MRI due to the paramagnetic properties of

manganese.[14][15] This enables their use in preclinical imaging to visualize tissues and

monitor disease progression. Encapsulating these nanoparticles in biocompatible carriers

like liposomes or micelles can help overcome the potential toxicity of free manganese ions.

[15][16]

Drug Delivery Systems: The oleate-coated surface of the nanoparticles can be functionalized

to carry therapeutic agents. For instance, L-dopa, a drug used to treat Parkinson's disease,

has been successfully loaded onto manganese oxide nanoparticles.[14] The size and

composition of the nanoparticles can be tuned to control the release of the drug.[14]

Furthermore, these nanoparticles can be incorporated into multifunctional lipid-micellar

nanoparticles for the simultaneous delivery of drugs and genes.[15]

Visualizing Key Processes
To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Caption: Chemical structure of Manganese Oleate.
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Synthesis and Application Workflow
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Caption: Experimental workflow from synthesis to application.
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Conclusion
Manganese oleate is a versatile and indispensable precursor for the controlled synthesis of

manganese-based nanoparticles. Its well-defined chemical structure and properties allow for

the production of nanomaterials with tunable sizes and shapes, which are critical for their

performance in various applications. For researchers and professionals in drug development,

the nanoparticles derived from manganese oleate offer exciting opportunities for creating

advanced diagnostic tools and targeted drug delivery systems. A thorough understanding of the

synthesis and characterization of manganese oleate is paramount to harnessing its full

potential in these innovative biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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